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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589648

Researchers, scientists, and drug development professionals are advised that publicly
available research on N-Methoxyanhydrovobasinediol is exceptionally limited. This guide
provides a summary of the existing general knowledge and highlights the significant gaps in the
scientific literature regarding this specific compound.

N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid first identified in plant
species of the Apocynaceae family. More specifically, it has been isolated from Gelsemium
elegans, a plant known for its diverse and biologically active chemical constituents. The
compound is cataloged with the CAS number 125180-42-9 and has the molecular formula
C21H26N20:2.

While the broader class of indole alkaloids from Gelsemium elegans has been the subject of
numerous studies, revealing a range of pharmacological activities, N-
Methoxyanhydrovobasinediol itself remains largely uncharacterized in the scientific literature.
General information from chemical suppliers and databases suggests potential anti-
inflammatory and anticancer properties, but these claims are not substantiated by dedicated
peer-reviewed research papers.

General Biological Context: Alkaloids of Gelsemium
elegans

The alkaloids found in Gelsemium elegans are broadly categorized and studied for their
significant biological effects, which include:
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» Anti-tumor Activity: Various alkaloids from this plant have been investigated for their cytotoxic
effects against different cancer cell lines.

» Anti-inflammatory Effects: The plant's extracts and some of its constituent alkaloids have
demonstrated anti-inflammatory properties in preclinical studies.

e Analgesic and Anxiolytic Properties: Certain alkaloids have been shown to possess pain-
relieving and anxiety-reducing effects.

e Immunomodulatory Activity: Some compounds from Gelsemium elegans have been found to
influence the activity of the immune system.

It is important to note that these activities are attributed to the broader class of alkaloids from
the plant and have not been specifically and quantitatively demonstrated for N-
Methoxyanhydrovobasinediol in publicly available research.

Quantitative Data and Experimental Protocols: A
Notable Absence

A comprehensive search of scientific databases and literature has revealed a significant lack of
specific quantitative data for N-Methoxyanhydrovobasinediol. Key metrics essential for drug
development and scientific research, such as ICso (half-maximal inhibitory concentration) or Ki
(inhibition constant) values, pharmacokinetic profiles (absorption, distribution, metabolism, and
excretion), and detailed efficacy data from in vitro or in vivo studies, are not available in the
public domain.

Similarly, detailed experimental protocols for the isolation, synthesis, or biological evaluation of
N-Methoxyanhydrovobasinediol are not described in the accessible scientific literature. This
absence of foundational data prevents a detailed analysis and comparison of its biological
activity.

Signaling Pathways and Mechanisms of Action:
Uncharted Territory

Due to the lack of dedicated research, the signaling pathways and specific molecular
mechanisms of action for N-Methoxyanhydrovobasinediol have not been elucidated. Any
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discussion of its potential targets or pathways would be purely speculative based on the
activities of other, structurally different alkaloids from the same plant.

To illustrate the type of visualization that would be included had the data been available, a
hypothetical workflow for the initial screening of a natural product is provided below.
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Hypothetical workflow for natural product screening.

Conclusion and Future Directions

N-Methoxyanhydrovobasinediol represents a significant knowledge gap within the field of
natural product chemistry and pharmacology. While its origin and chemical structure are
known, its biological activities, mechanisms of action, and potential as a therapeutic agent
remain to be explored.

For researchers and scientists, this presents a clear opportunity for novel research. Future
studies should focus on:

« |solation and/or Synthesis: Developing robust and scalable methods to obtain sufficient
guantities of the pure compound for research.
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« In Vitro Screening: Conducting comprehensive screening to identify its biological activities,
including but not limited to anticancer and anti-inflammatory effects. This should include the
determination of quantitative metrics such as ICso values against various cell lines and
enzymatic targets.

e Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
through which N-Methoxyanhydrovobasinediol exerts any identified biological effects.

 In Vivo Studies: Evaluating the efficacy, toxicity, and pharmacokinetic profile of the
compound in relevant animal models.

Until such foundational research is conducted and published, any discussion of the specific
properties and potential applications of N-Methoxyanhydrovobasinediol will remain
speculative. The scientific community is encouraged to address this gap in our understanding
of the diverse alkaloids of Gelsemium elegans.

 To cite this document: BenchChem. [N-Methoxyanhydrovobasinediol: A Review of a Sparsely
Explored Indole Alkaloid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589648#literature-review-of-n-
methoxyanhydrovobasinediol-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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